4-Methoxyphenyl 4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)benzenesulfonate

• IUPAC Name: (4-methoxyphenyl) 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonate
• InChI: InChI=1S/C19H13ClF3NO5S/c1-27-13-2-4-15(5-3-13)29-30(25,26)16-8-6-14(7-9-16)28-18-17(20)10-12(11-24-18)19(21,22)23/h2-11H,1H3
• InChI Key: SJRWATZVBQGJNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C19H13ClF3NO5S
• Molecular Weight: 459.8 g/mol

Description

4-Methoxyphenyl 4-((3-chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)benzenesulfonate is a useful research compound. Its molecular formula is C19H13ClF3NO5S and its molecular weight is 459.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Organic Chemistry

• Synthesis and Structure Analysis : A study by Sharutin & Sharutina (2016) explored the synthesis of a closely related compound, Tris(5-bromo-2-methoxyphenyl)bismuth bisbenzenesulfonate, and its crystal structure. This compound was synthesized by reacting tris(5-bromo-2-methoxyphenyl)bismuth with benzenesulfonic acid (Sharutin & Sharutina, 2016).

• Copolymerization Studies : A study by Clajus et al. (2021) involved the synthesis and copolymerization of novel trisubstituted ethylenes, including methyl, halogen, and oxy ring-disubstituted octyl phenylcyanoacrylates, which bear resemblance to the chemical structure (Clajus et al., 2021).

Potential Medical and Biological Applications

• PI3K Inhibitors for Cough and Pulmonary Fibrosis : Norman (2014) evaluated the use of PI3K inhibitors, closely related to the compound , for treating cough and idiopathic pulmonary fibrosis. These inhibitors have shown some promise in preclinical studies (Norman, 2014).

• Novel Chiral Compound Synthesis : Al–Douh (2012) reported the synthesis of a novel chiral compound, which includes benzenesulfonate in its structure, showcasing the versatility of this chemical group in synthesizing new compounds (Al–Douh, 2012).

Environmental and Agricultural Applications

• Weed Management : Coffman & Frank (1987) studied the use of oxyfluorfen, a compound similar to the one , in managing weeds in groundcovers and woody landscape plants. Their research highlights the potential agricultural applications of such compounds (Coffman & Frank, 1987).

Miscellaneous Applications

• Sulfonated Schiff Base Copper(II) Complexes : Hazra et al. (2015) worked on the synthesis of sulfonated Schiff base copper(II) complexes, demonstrating the compound's role in catalyzing alcohol oxidation. This suggests potential applications in chemical synthesis and industrial processes (Hazra et al., 2015).

• Synthesis of Heterocycles : Yoon, Ha, & Kim (2005) reported on the generation of diverse heterocyclic compounds from reactions involving similar compounds, highlighting its utility in organic synthesis (Yoon, Ha, & Kim, 2005).

Mechanism of Action

Mode of Action

The presence of the 4-methoxyphenyl and 3-chloro-5-(trifluoromethyl)pyridin-2-yl groups suggests that it may interact with its targets through a variety of mechanisms, including hydrogen bonding, pi-stacking, and halogen bonding .

Biochemical Pathways

The compound’s impact on biochemical pathways is currently unknown. Given its structure, it may potentially interfere with pathways involving aromatic compounds or halogenated molecules .

Pharmacokinetics

Its bioavailability may be influenced by factors such as its solubility, stability, and the presence of transport proteins .